BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,2-Dimethyl-1,3-
thiazinane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-thiazinane

Cat. No.: B15266077

This technical guide provides a comprehensive overview of 2,2-Dimethyl-1,3-thiazinane, a
heterocyclic compound belonging to the thiazinane class. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research, offering detailed information on its chemical identifiers, synthesis, and known
biological context.

Core Chemical Identifiers

Precise identification of chemical compounds is critical for research and development. While
specific identifiers for the free base of 2,2-Dimethyl-1,3-thiazinane are not readily available in
public databases, its hydrochloride salt is well-documented.

Table 1: Chemical Identifiers for 2,2-Dimethyl-1,3-thiazinane Hydrochloride

Identifier Value

CAS Number 93770-78-6[1]

Molecular Formula CeH14CINS[1]

Molecular Weight 167.7 g/mol [1]

Synthesis and Chemical Properties
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The synthesis of the 1,3-thiazinane core is a subject of ongoing research, with various
methodologies being developed. These methods often involve condensation reactions, cyclo-

additions, and ring transformations to construct the six-membered ring containing nitrogen and
sulfur.

While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethyl-1,3-
thiazinane is not extensively published, a general approach for the synthesis of 1,3-thiazinane
derivatives can be illustrated. The following diagram outlines a conceptual synthetic pathway.

Conceptual Synthetic Pathway for 1,3-Thiazinane Derivatives
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3-Amino-1-propanethiol
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Cyclization

Product

2,2-Dimethyl-1,3-thiazinane
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Caption: A generalized reaction scheme for the synthesis of a 2,2-disubstituted-1,3-thiazinane
from a 3-aminothiol and a ketone.
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Biological and Pharmacological Context

Thiazine derivatives are a class of heterocyclic compounds with a broad spectrum of biological
activities, making them significant in medicinal chemistry. The 1,3-thiazinane structural motif is
a core component of various pharmacologically active compounds.

Derivatives of 1,3-thiazinane have been investigated for a wide range of therapeutic
applications, including:

» Antimicrobial Agents: The 1,3-thiazine core is found in some antibiotics and is explored for its
antibacterial and antifungal properties.

» Antitumor Activity: Certain thiazine derivatives have been evaluated for their potential as
anticancer agents.

« Insecticidal Properties: Some compounds containing the 1,3-thiazinane ring have been
developed as insecticides.

The following diagram illustrates the diverse biological activities associated with the broader
class of 1,3-thiazinane derivatives.

Biological Activities of 1,3-Thiazinane Derivatives

1,3-Thiazinane Core Structure
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Caption: Overview of the diverse pharmacological activities reported for various derivatives of
1,3-thiazinane.
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It is important to note that while the 1,3-thiazinane scaffold is associated with these activities,
the specific biological profile of 2,2-Dimethyl-1,3-thiazinane is not well-characterized in
publicly available literature. Further research is required to elucidate its specific
pharmacological and toxicological properties. Professionals in drug development are
encouraged to consider the broader context of 1,3-thiazinane derivatives while investigating
this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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